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Compound of Interest

Compound Name: Difluoroacetyl fluoride

CAS No.: 2925-22-6

Cat. No.: B1598356

Get Quote

Executive Safety Assessment: The "Hidden" Gas
Hazard
Do not treat Difluoroacetyl Fluoride (DFAF) as a standard laboratory liquid.

While structurally similar to acetyl chloride, DFAF presents two distinct, lethal variables that

standard organic synthesis protocols often overlook:

Thermodynamic Volatility: With a boiling point of approximately 25–30°C [1], DFAF sits on

the phase boundary between liquid and gas at standard laboratory temperatures. Opening a

bottle at room temperature can result in rapid, uncontrolled vaporization, instantly creating an

inhalation hazard that exceeds fume hood containment limits.

Hydrolytic Toxicity: Upon contact with moisture (mucous membranes, lung tissue, humidity),

DFAF hydrolyzes to release Hydrogen Fluoride (HF), not just hydrochloric acid. This

classifies it as a bone-seeking systemic poison requiring specific medical countermeasures

(Calcium Gluconate) [2].
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Physicochemical Hazard Profile
Property Value Operational Implication

Boiling Point ~25–30°C

CRITICAL: Material may boil

upon opening. Must be

handled as a volatile /

condensed gas.

Hydrolysis Product Difluoroacetic Acid + HF
Requires HF-specific first aid

(Calcium Gluconate).

Vapor Density >1 (Heavier than air)
Vapors will pool in low areas

(sinks, hood airfoils).

Flash Point >35°C (Est.)

Flammability is secondary to

toxicity, but vapors are

combustible.

Personal Protective Equipment (PPE) Architecture
The following PPE system is designed to create a redundant barrier against both the organic

solvent properties of the molecule and the inorganic corrosivity of the fluoride ion.

Respiratory Protection[1][2][3][4]
Primary Control: Certified Chemical Fume Hood operating at face velocity >100 fpm.

Secondary Control (Outside Hood/Spill): Full-face respirator with Acid Gas (AG) cartridges.

Emergency: Self-Contained Breathing Apparatus (SCBA) is required for spills >100mL due to

the rapid expansion of gas.

Dermal Protection (The "Double-Glove" Mandate)
Standard nitrile gloves provide insufficient breakthrough time for acid fluorides. The organic

moiety penetrates the nitrile matrix, carrying the fluoride ion to the skin.

Inner Layer (Barrier): Laminate film gloves (e.g., Ansell Barrier® or Silver Shield/4H®).

These are chemically impervious to small organic molecules and HF [3].
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Outer Layer (Dexterity): 5-8 mil Nitrile gloves. These protect the flimsy inner liner from

physical tears and provide grip.

Body: Nomex lab coat (fire/chemical resistant) + Chemical-resistant apron (Neoprene/Butyl)

for transfers >50mL.

Ocular Protection[2][5]
Standard: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are prohibited.[1]

High Volume (>50mL): Polycarbonate Face Shield worn over goggles to prevent face

liquefaction from HF burns.

Visualization: PPE Decision Logic
The following diagram outlines the decision matrix for selecting PPE based on the operational

scale and state of the reagent.
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Handling Difluoroacetyl Fluoride

Check Reagent Temp

< 10°C (Chilled)

Cold

> 20°C (Room Temp)

Warm

Volume Scale? STOP: Chill Reagent
(-20°C Freezer)

Re-evaluate

< 10 mL > 10 mL

LEVEL 1 PPE:
- Fume Hood

- Double Glove (Laminate+Nitrile)
- Splash Goggles

LEVEL 2 PPE:
- Fume Hood + Blast Shield

- Double Glove + Apron
- Goggles + Face Shield

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection emphasizing temperature control as a prerequisite

for handling.

Operational Protocol: The "Cold-Chain" Transfer
Expert Insight: Because DFAF boils near room temperature, positive pressure buildup inside

storage bottles is guaranteed. The following protocol mitigates the risk of "spraying" upon

opening.
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Step 1: Pre-Operational Staging
Cooling: Place the DFAF container in a -20°C freezer or dry ice/acetone bath for 30 minutes

prior to use. This lowers the vapor pressure significantly.

Quench Bath: Prepare a stirred solution of saturated Sodium Bicarbonate (

) or 1M Sodium Hydroxide (

) in the fume hood before starting. This is for immediate decontamination of tips/glassware.

First Aid Check: Verify a tube of 2.5% Calcium Gluconate gel is uncapped and within arm's

reach.

Step 2: The Transfer (Cannula Method Preferred)
Avoid using syringes for volumes >5mL, as the vapor pressure can push the plunger out,

spraying the user.

Clamp the reagent bottle securely in the hood.

Insert a needle connected to an inert gas line (

or

) to equalize pressure (avoid over-pressurizing).

Use a cannula (double-ended needle) to transfer the liquid directly into the reaction vessel

using slight positive pressure.

If using a syringe (small volumes only):

Chill the syringe barrel prior to uptake.

Do not fill >50% capacity.[2]

Keep the syringe vertical (plunger up) during transfer to keep the liquid seal intact.

Step 3: Decontamination

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ehs.yale.edu/sites/default/files/files/hydrofluoric-acid-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately submerge all contaminated needles, syringes, and glassware into the Quench

Bath.

Allow to soak for 24 hours to ensure complete hydrolysis of the fluoride acyl bond.

Check pH of waste; ensure it is neutral/basic before disposal.

Emergency Response: HF Exposure Management
The hydrolysis of DFAF releases HF. Speed is the only variable that saves tissue.

Exposure Scenarios[5][7][8][9]
Exposure Type Immediate Action Medical Treatment

Skin Contact

1. Flush with water (5 mins

only).2. Apply Calcium

Gluconate Gel immediately.3.

Massage gel into skin

continuously.

Transport to ER. Continue gel

application during transit.

Eye Contact
1. Irrigate with water/saline for

15 mins.2. Hold eyelids open.

Do NOT apply gel to eyes.[3]

Transport to ER immediately

for calcium infusion.

Inhalation
1. Move to fresh air.2. 100%

Oxygen (if trained).

Nebulized 2.5% Calcium

Gluconate (medical pro only).

Monitor for pulmonary edema

(delayed 24h).

Emergency Workflow Diagram

Exposure Event

Skin Contact

Eye Contact

Flush Water
(5 Minutes)

Apply Calcium
Gluconate GelMassive Application

Emergency Room
(Bring SDS)

NO GEL in Eyes

Immediate

15 Mins Continuous
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Figure 2: Critical response workflow distinguishing between skin and eye exposure protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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